The Chemical Structure, Properties, and Synthetic Utility of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in Advanced Drug Discovery
The Chemical Structure, Properties, and Synthetic Utility of 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one in Advanced Drug Discovery
Executive Summary
The 2,3-dihydropyridazin-3-one nucleus is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently deployed in the design of phosphodiesterase (PDE) inhibitors, anti-inflammatory agents, and cardiovascular drugs[1]. 6-Methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one represents a highly functionalized and versatile intermediate within this class. By combining the rigid, pharmacophoric hydrogen-bonding network of the pyridazinone ring with a reactive N-acetonyl (2-oxopropyl) moiety, this compound serves as a critical building block for synthesizing complex, target-specific therapeutics.
This technical guide provides an in-depth analysis of the structural dynamics, mechanistic pharmacology, and synthetic methodologies associated with this compound, designed for researchers and process chemists in drug development.
Structural and Physicochemical Profiling
The structural integrity of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one is defined by three core components:
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The Pyridazin-3(2H)-one Core: A six-membered heterocyclic ring that mimics the pyrimidine base of cyclic nucleotides (cAMP/cGMP). While unsubstituted pyridazinones exhibit keto-enol tautomerism, alkylation at the N2 position permanently locks the molecule in the stable lactam (keto) form[1].
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The 6-Methyl Group: Provides essential steric bulk and lipophilicity. In biological systems, this group acts as an anchor, driving the molecule into hydrophobic binding pockets of target proteins[2].
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The N2-(2-oxopropyl) Group: Also known as an acetonyl group, this appendage introduces a highly polarized ketone carbonyl. It acts as a potent hydrogen-bond acceptor and provides a synthetic handle for downstream functionalization.
Quantitative Physicochemical Data
Understanding the physicochemical properties of this scaffold is crucial for predicting its pharmacokinetic behavior (ADMET) and drug-likeness.
| Property | Value / Description | Pharmacological Relevance |
| Molecular Formula | C8H10N2O2 | Optimized low molecular weight for fragment-based drug design (FBDD). |
| Molecular Weight | 166.18 g/mol | Highly efficient ligand efficiency (LE) metric potential. |
| Hydrogen Bond Donors (HBD) | 0 | Enhances passive membrane permeability. |
| Hydrogen Bond Acceptors (HBA) | 4 | Facilitates strong interactions with receptor active sites. |
| Topological Polar Surface Area | 49.4 Ų | Ideal for oral bioavailability and moderate blood-brain barrier (BBB) penetration. |
| LogP (Predicted) | 0.8 - 1.2 | Optimal lipophilicity for aqueous solubility while maintaining target affinity. |
Mechanistic Role in Biological Targets
The pyridazinone core is most famously utilized in the development of dual PDE3/PDE4 inhibitors (e.g., zardaverine, pumafentrine) for the treatment of asthma and chronic obstructive pulmonary disease (COPD)[3]. The structural features of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one map perfectly onto the established pharmacophore models for these enzymes[4].
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PDE3 Inhibition: The lactam region of the pyridazinone core forms a bidentate hydrogen bond with the invariant glutamine residue in the PDE3 active site. The 6-methyl group fits snugly into the adjacent hydrophobic pocket, which is highly conserved in the PDE3 family[2].
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Receptor Antagonism: When the 2-oxopropyl group is further functionalized (e.g., via reductive amination with arylpiperazines), the scaffold exhibits high-affinity antagonism toward α1 -adrenoceptors, making it a valuable precursor for antihypertensive agents[5].
Pharmacophore binding model of the functionalized pyridazinone scaffold.
Synthetic Methodologies and Experimental Protocols
The synthesis of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one relies on a convergent approach: constructing the heterocyclic core followed by regioselective N-alkylation[6][7].
Synthetic Workflow
Step-by-step synthetic workflow from ethyl levulinate to the target compound.
Standard Operating Protocol: Regioselective N-Alkylation
This protocol details the transformation of 6-methylpyridazin-3(2H)-one into the target compound via N-alkylation with chloroacetone[8].
Causality & Design Rationale: The lactam nitrogen (N2) is the most nucleophilic site under mildly basic conditions due to tautomeric preference. Potassium carbonate ( K2CO3 ) is specifically chosen over stronger bases (like NaH) to prevent unwanted O-alkylation and to minimize the base-catalyzed aldol self-condensation of the highly reactive chloroacetone. Acetonitrile ( CH3CN ) is utilized as a polar aprotic solvent to maximize the nucleophilicity of the nitrogen anion without solvating it too tightly[7].
Step-by-Step Procedure:
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Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend 6-methylpyridazin-3(2H)-one (1.0 eq, 10 mmol) and finely powdered, anhydrous K2CO3 (2.0 eq, 20 mmol) in anhydrous acetonitrile (50 mL).
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Self-Validation: Ensure the K2CO3 is freshly calcined. Moisture in the system will lead to the hydrolysis of chloroacetone into hydroxyacetone, severely depressing the yield.
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Activation: Stir the suspension at 60 °C for 30 minutes under an inert nitrogen atmosphere.
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Causality: This pre-heating step ensures the quantitative formation of the potassium salt of the pyridazinone, preparing it for rapid nucleophilic attack.
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Electrophile Addition: Dissolve chloroacetone (1.5 eq, 15 mmol) in 10 mL of anhydrous acetonitrile. Add this solution dropwise to the reaction mixture over a period of 15–20 minutes.
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Causality: Dropwise addition keeps the steady-state concentration of chloroacetone low, mitigating the risk of dialkylation or self-condensation side reactions.
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Reaction Execution: Elevate the temperature to reflux (approx. 82 °C) and maintain for 3 to 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (1:1 v/v) solvent system.
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Workup: Once the starting material is consumed, cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts ( KCl and unreacted K2CO3 ). Wash the filter cake with an additional 20 mL of acetonitrile.
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Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the resulting crude oil via silica gel flash chromatography (eluting with a gradient of Hexane to 40% Ethyl Acetate in Hexane) to yield the pure 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one as a crystalline solid or viscous oil.
Downstream Applications in Drug Discovery
The true value of 6-methyl-2-(2-oxopropyl)-2,3-dihydropyridazin-3-one lies in its reactivity. The terminal ketone group serves as a versatile node for divergent synthesis:
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Reductive Amination: The ketone can be reacted with various primary or secondary amines (e.g., arylpiperazines) in the presence of sodium triacetoxyborohydride ( NaBH(OAc)3 ). This pathway is extensively used to generate potent α1 -adrenoceptor antagonists and formyl peptide receptor (FPR) agonists[5][7].
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Intramolecular Cyclization: Under specific acid/base catalysis, the acetonyl side chain can undergo intramolecular condensation with the pyridazine ring to form fused bicyclic systems, such as imidazo[1,2-b]pyridazines, which are highly sought after in kinase inhibitor discovery[9].
Divergent downstream synthetic pathways utilizing the reactive ketone moiety.
References
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Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview MDPI URL:[Link]
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Synthesis of five and six-membered N-phenylacetamido substituted heterocycles as formyl peptide receptor (FPR) agonists National Center for Biotechnology Information (PMC) URL:[Link]
- A kind of preparation method of 6-chlorine pyridazine-3-formic acid Google Patents URL
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Further Studies on 2-Arylacetamide Pyridazin-3(2H)-ones: Design, Synthesis and Evaluation of 4,6-Disubstituted Analogues as Formyl Peptide Receptors (FPRs) Agonists National Center for Biotechnology Information (PMC) URL:[Link]
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Phosphodiesterase inhibitors. Part 1: Synthesis and structure–activity relationships of pyrazolopyridine–pyridazinone PDE inhibitors developed from ibudilast ResearchGate URL:[Link]
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Synthesis, Biological Evaluation, and Pharmacophore Generation of New Pyridazinone Derivatives with Affinity toward α1- and α2-Adrenoceptors ACS Publications URL:[Link]
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PDE4 Inhibitors and their Potential Combinations for the Treatment of Chronic Obstructive Pulmonary Disease: A Narrative Review National Center for Biotechnology Information (PMC) URL:[Link]
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ChemInform Abstract: Synthesis of Isoindoles and Related Iso-Condensed Heteroaromatic Pyrroles ResearchGate URL:[Link]
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